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Compound of Interest

Compound Name: Chloramine-T hydrate

Cat. No.: B1663277 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth guide provides essential safety precautions and detailed handling guidelines for

Chloramine-T hydrate. The information is intended to support researchers, scientists, and

drug development professionals in the safe and effective use of this chemical. This document

includes a summary of quantitative safety data, detailed experimental protocols, and

visualizations of key procedures and mechanisms.

Chemical and Physical Properties
Chloramine-T hydrate is a white or slightly yellow crystalline powder with a slight odor of

chlorine.[1] It is fairly soluble in water, but practically insoluble in benzene, chloroform, and

ether.[2]
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Property Value Citations

Molecular Formula C₇H₇ClNNaO₂S · 3H₂O [3]

Molecular Weight 281.69 g/mol [4]

Melting Point Decomposes at 170-177 °C [1]

Flash Point 192 °C (378 °F) - closed cup [5][6]

Solubility in Water
14 g in 100 mL; 150 g/L at 20

°C (68 °F)
[7][8]

pH 8 - 11 (5% solution at 25 °C) [9]

Density 1.43 g/cm³ [9]

Stability

Decomposes slowly in air,

liberating chlorine. Stable in

aqueous solutions at or below

about 60°C.

[1][4]

Hazard Identification and GHS Classification
Chloramine-T hydrate is classified as a hazardous substance. Below is a summary of its GHS

classification.
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Hazard Class Category Hazard Statement Citations

Acute Toxicity, Oral 4
H302: Harmful if

swallowed
[6][7]

Skin

Corrosion/Irritation
1B

H314: Causes severe

skin burns and eye

damage

[6][7]

Serious Eye

Damage/Eye Irritation
1

H318: Causes serious

eye damage
[7]

Respiratory

Sensitization
1

H334: May cause

allergy or asthma

symptoms or

breathing difficulties if

inhaled

[6][7]

Supplemental Hazard

EUH031: Contact with

acids liberates toxic

gas

[10][11]

GHS Pictograms:

alt text

alt text

alt text

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn when handling Chloramine-T
hydrate to minimize exposure and ensure personal safety.
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Body Part Recommended Protection Citations

Eyes/Face

Wear appropriate protective

eyeglasses or chemical safety

goggles as described by

OSHA's eye and face

protection regulations in 29

CFR 1910.133 or European

Standard EN166. A face shield

is also recommended.

[5][12]

Skin

Wear appropriate protective

gloves (e.g., nitrile rubber) and

a complete suit protecting

against chemicals. The type of

protective equipment must be

selected according to the

concentration and amount of

the dangerous substance at

the specific workplace.

[5][12]

Respiratory

A respiratory protection

program that meets OSHA's

29 CFR 1910.134 and ANSI

Z88.2 requirements or

European Standard EN 149

must be followed whenever

workplace conditions warrant a

respirator's use. Use a

respirator with a type P100

(USA) or P3 (EN 143) cartridge

as a backup to engineering

controls.

[8][12]

Safe Handling and Storage
Proper handling and storage procedures are crucial to maintaining the stability of Chloramine-
T hydrate and preventing hazardous situations.
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Handling:

Avoid contact with skin and eyes.[5]

Avoid the formation of dust and aerosols.[5]

Provide appropriate exhaust ventilation at places where dust is formed.[5]

Do not breathe dust, fume, gas, mist, vapors, or spray.[13]

Do not eat, drink, or smoke when using this product.[13]

Wash hands thoroughly after handling.[13]

Storage:

Keep the container tightly closed in a dry and well-ventilated place.[5]

Store locked up.[5]

Store in a cool, dry place.[12]

Protect from exposure to air and direct sunlight.[9][12]

Incompatible materials to avoid include strong oxidizing agents and acids.[5] Contact with

acids liberates toxic gas.[5]

First Aid Measures
Immediate and appropriate first aid is critical in the event of exposure to Chloramine-T
hydrate.
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Exposure Route First Aid Procedure Citations

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, occasionally lifting the

upper and lower eyelids.

Remove contact lenses if

present and easy to do.

Continue rinsing. Get medical

aid immediately.

[5][12][13]

Skin Contact

Get medical aid immediately.

Immediately flush skin with

plenty of water for at least 15

minutes while removing

contaminated clothing and

shoes. Wash clothing before

reuse.

[12][13]

Ingestion

Do NOT induce vomiting. If the

victim is conscious and alert,

give 2-4 cupfuls of milk or

water. Never give anything by

mouth to an unconscious

person. Get medical aid

immediately. Ingestion can

cause severe swelling and

damage to the delicate tissue

and danger of perforation.

[5][12][14]

Inhalation

Get medical aid immediately.

Remove from exposure and

move to fresh air immediately.

If not breathing, give artificial

respiration. If breathing is

difficult, give oxygen. Do NOT

use mouth-to-mouth

resuscitation.

[12]
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Below is a DOT script for a logical workflow diagram for first aid procedures.

Exposure Route Immediate Action

Medical Attention

Eye Contact Flush with water for 15+ mins
Remove contact lenses

Skin Contact Flush with water for 15+ mins
Remove contaminated clothing

Inhalation Move to fresh air
Provide oxygen if needed

Ingestion Rinse mouth with water
Do NOT induce vomiting

Seek Immediate
Medical Attention

Click to download full resolution via product page

Caption: First aid workflow for Chloramine-T hydrate exposure.

Accidental Release and Firefighting Measures
Accidental Release: In case of a spill, wear respiratory protection and avoid dust formation.[5]

Evacuate personnel to safe areas.[5] Do not let the product enter drains.[5] Pick up and

arrange disposal without creating dust by sweeping up and shoveling into a suitable, closed

container.[5]

Below is a DOT script for a logical workflow diagram for spill response.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 13 Tech Support

https://www.benchchem.com/product/b1663277?utm_src=pdf-body-img
https://www.benchchem.com/product/b1663277?utm_src=pdf-body
https://pubs.acs.org/doi/10.1021/acs.joc.0c00644
https://pubs.acs.org/doi/10.1021/acs.joc.0c00644
https://pubs.acs.org/doi/10.1021/acs.joc.0c00644
https://pubs.acs.org/doi/10.1021/acs.joc.0c00644
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1663277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Occurs

Assess Situation
(Size & Hazard)

Wear Appropriate PPE
(Respirator, Gloves, Goggles)

Evacuate Unnecessary Personnel

Contain Spill
Prevent entry into drains

Clean Up Spill
(Sweep, do not use water)

Place in a closed container
for disposal

Decontaminate Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for responding to a Chloramine-T hydrate spill.
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Firefighting: Use dry powder or carbon dioxide as an extinguishing media.[5] Wear a self-

contained breathing apparatus for firefighting if necessary.[5] Hazardous decomposition

products include hydrogen chloride, chlorine, carbon monoxide, oxides of nitrogen, and oxides

of sulfur.[5]

Toxicological and Ecotoxicological Data
Endpoint Species Value Citations

Acute Oral Toxicity

(LD50)
Rat

>381.6 mg/kg

(anhydrous)
[10]

Aquatic Toxicity

(LC50)
Fish 100 mg/l (96 h) [10]

Aquatic Toxicity

(ErC50)
Algae 13 mg/l (96 h) [10]

Aquatic Toxicity

(EC50)
Microorganisms 5 mg/l (5 min) [10]

Chronic Aquatic

Toxicity (NOEC)
Fish 1.5 mg/l (35 d) [15]

Chronic Aquatic

Toxicity (NOEC)
Aquatic Invertebrates 1.1 mg/l (21 d) [15]

Bioaccumulation

Factor (BCF)
Rainbow Trout 2.2 [15]

Experimental Protocols
Chloramine-T hydrate is a versatile reagent used in various laboratory procedures. Below are

summaries of key experimental protocols.

Iodometric Titration for Assay
This method is used to determine the purity of Chloramine-T hydrate.[7]

Methodology:
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Accurately weigh approximately 0.5 g of Chloramine-T hydrate and dissolve it in 100 mL of

water in a glass-stoppered Erlenmeyer flask.[7]

Add 5 mL of acetic acid and 2 g of potassium iodide.[7]

Let the flask stand in the dark for 10 minutes.[7]

Titrate the liberated iodine with a 0.1 N sodium thiosulfate volumetric solution, using a starch

indicator solution.[7]

One milliliter of 0.1 N sodium thiosulfate corresponds to 0.01408 g of C₇H₇ClNNaO₂S·3H₂O.

[7]

Radioiodination of Proteins (Chloramine-T Method)
This protocol is a common method for labeling proteins and peptides with radioactive iodine

(e.g., ¹²⁵I).[13][14]

Materials and Reagents:

IGF Peptide (or other protein/peptide of interest)

Sodium Iodide (Na¹²⁵I)

Chloramine-T

Sodium Metabisulphite

PD-10 Chromatography Column

Appropriate buffers and solutions (e.g., 0.5M Sodium Phosphate pH 7.5, 10 mM HCl,

chromatography buffer)[14]

Procedure:

Reconstitute the peptide in 10mM HCl.[14]

In an iodination reaction tube, add 50µl of 0.5M sodium phosphate (pH 7.5).[14]
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Add approximately 1 mCi of Na¹²⁵I to the reaction tube.[14]

Initiate the reaction by adding 20µl of a freshly prepared 0.4mg/ml Chloramine-T working

solution and start a timer.[14]

Gently mix the contents and let it stand for 60 seconds.[14]

Stop the reaction by adding 20µl of 0.6 mg/ml sodium metabisulphite and mix gently. Let it

stand for 5 minutes.[14]

Isolate the ¹²⁵I-labeled peptide from unreacted Na¹²⁵I and other reaction products using a

PD-10 chromatography column.[14]

The mechanism of action for the Chloramine-T iodination method is visualized in the DOT

script below.

Reactants

Reaction Steps

Products
Chloramine-T

Oxidation of I⁻ to I⁺

oxidizes

Na¹²⁵I

Protein (with Tyrosine)

Electrophilic Substitution
forms I⁺

¹²⁵I-Labeled Protein

Toluenesulfonamide

Click to download full resolution via product page

Caption: Mechanism of protein radioiodination using Chloramine-T.

Concluding Remarks
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Chloramine-T hydrate is a valuable reagent in research and development, but its hazardous

properties necessitate strict adherence to safety and handling protocols. This guide provides a

comprehensive overview of the necessary precautions, procedures, and data to ensure its safe

use. All personnel handling this substance should be thoroughly trained on its hazards and the

appropriate emergency response procedures. Always consult the most recent Safety Data

Sheet (SDS) from your supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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